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Compound of Interest

Compound Name: 3-Chloro-2,3-dimethylpentane

Cat. No.: B12644990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2,3-dimethylpentane is a tertiary alkyl halide, a class of organic compounds

recognized for their specific reactivity patterns, particularly in nucleophilic substitution and

elimination reactions. Its structure, featuring a chlorine atom attached to a tertiary carbon,

dictates its chemical behavior, making it a subject of interest in synthetic organic chemistry.

This guide provides a comprehensive overview of the available safety data, handling

procedures, and physicochemical properties of 3-Chloro-2,3-dimethylpentane. It is important

to note that while a wealth of information exists for analogous compounds, specific

experimental and toxicological data for 3-Chloro-2,3-dimethylpentane is notably scarce in

publicly accessible literature. This document, therefore, synthesizes the available information

and extrapolates best practices from closely related structures.

Safety Data and Handling: An Analysis of Analogous
Compounds
A specific Safety Data Sheet (SDS) for 3-Chloro-2,3-dimethylpentane is not readily available.

Therefore, a conservative approach to safety and handling is imperative, drawing guidance

from the SDS of similar tertiary alkyl halides such as 3-chloro-3-methylpentane and other

chlorinated alkanes.
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Hazard Identification and GHS Classification (Inferred)

Based on analogous compounds, 3-Chloro-2,3-dimethylpentane is anticipated to be a

flammable liquid.[1] Potential hazards include:

Physical Hazards: Highly flammable liquid and vapor.[1]

Health Hazards: May cause skin and eye irritation.[1] May be harmful if swallowed or

inhaled, potentially causing respiratory irritation.

Environmental Hazards: Data not available.

Recommended Personal Protective Equipment (PPE)

A robust PPE regimen is crucial when handling 3-Chloro-2,3-dimethylpentane:

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.

Skin and Body Protection: A lab coat or chemical-resistant apron is necessary. For larger

quantities or in case of potential splashes, chemical-resistant coveralls are recommended.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If ventilation is inadequate, a respirator with an appropriate organic

vapor cartridge should be used.

First Aid Measures (Recommended)

After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

After Skin Contact: Immediately remove contaminated clothing. Wash the affected area

thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation

persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Storage and Handling

Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and other ignition sources.

Ground and bond containers when transferring material to prevent static electricity buildup.

Use non-sparking tools.

Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mist.

Physicochemical Properties
The following table summarizes the known physical and chemical properties of 3-Chloro-2,3-
dimethylpentane.

Property Value Source

CAS Number 595-38-0 PubChem

Molecular Formula C7H15Cl PubChem

Molecular Weight 134.65 g/mol PubChem

Boiling Point 133.2 °C at 760 mmHg ChemSrc

Flash Point 29.7 °C ChemSrc

Density 0.863 g/cm³ ChemSrc

Reactivity Profile
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As a tertiary alkyl halide, 3-Chloro-2,3-dimethylpentane's reactivity is characterized by its

propensity to undergo SN1 and E1 reactions due to the stability of the tertiary carbocation

intermediate that is formed upon dissociation of the chloride ion.

Nucleophilic Substitution (SN1)

In the presence of a weak nucleophile and a polar protic solvent (e.g., ethanol, water), 3-
Chloro-2,3-dimethylpentane is expected to undergo a solvolysis reaction via an SN1

mechanism. The reaction proceeds through a planar carbocation intermediate, which can be

attacked by the nucleophile from either face, leading to a racemic or nearly racemic mixture of

products if the carbon center is chiral.

Elimination (E1)

Concurrent with SN1 reactions, E1 elimination is also a likely pathway, especially in the

presence of a weak base and heat. The formation of the tertiary carbocation is the rate-

determining step, followed by the removal of a proton from an adjacent carbon by the base (or

solvent acting as a base) to form an alkene. According to Zaitsev's rule, the major alkene

product will be the most substituted (and therefore most stable) one.

The logical workflow for the reactivity of 3-Chloro-2,3-dimethylpentane is depicted in the

following diagram:

General Reactivity of 3-Chloro-2,3-dimethylpentane

3-Chloro-2,3-dimethylpentane

Tertiary Carbocation
Intermediate

Dissociation of Cl- (Slow)

SN1 Product
(Substitution)

Nucleophilic Attack

E1 Product
(Elimination - Alkene)

Proton Abstraction
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Click to download full resolution via product page

Caption: Reactivity pathways of 3-Chloro-2,3-dimethylpentane.

Experimental Protocols and Further Research
A significant gap exists in the scientific literature regarding detailed experimental protocols for

the synthesis of 3-Chloro-2,3-dimethylpentane, as well as studies on its specific reaction

kinetics, and toxicological profile. No quantitative data such as LD50 or LC50 values, nor any

information on its biological effects or signaling pathways, could be identified in the public

domain.

This lack of data underscores the need for further research to fully characterize this compound.

Researchers working with 3-Chloro-2,3-dimethylpentane are strongly encouraged to conduct

thorough risk assessments and to handle the substance with the utmost caution, assuming it to

be hazardous until proven otherwise.

Conclusion
3-Chloro-2,3-dimethylpentane is a tertiary alkyl halide with potential applications in organic

synthesis. While its physicochemical properties are partially documented, a comprehensive

understanding of its safety profile and reactivity is hampered by a lack of specific experimental

data. The information provided in this guide, largely inferred from analogous compounds,

should be used to inform safe handling practices. The clear need for further investigation into

the toxicological and reactive properties of this compound presents an opportunity for future

research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Voids: A Technical Guide to 3-Chloro-
2,3-dimethylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12644990#3-chloro-2-3-dimethylpentane-safety-
data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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